2-(4,6-dimorpholino-1,3,5-triazin-2-yl)-N-(4-ethoxyphenyl)hydrazinecarbothioamide
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Description
2-(4,6-dimorpholino-1,3,5-triazin-2-yl)-N-(4-ethoxyphenyl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C20H28N8O3S and its molecular weight is 460.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Antimicrobial and Antioxidant Agents : Novel thiosemicarbazones, incorporating structures similar to the query compound, have shown potent antibacterial and antioxidant activities. These compounds exhibited excellent inhibition potency against Gram-positive pathogens and possessed significant antioxidant activity against radical species, suggesting their potential as therapeutic agents (Karaküçük-Iyidoğan et al., 2014).
Anticancer Activity : Certain triazine derivatives have been synthesized and evaluated for their anticancer activities. These compounds showed promising inhibitory growth efficacy against human hepatocellular carcinoma cell lines, indicating their potential as anticancer agents (Wesam Abd El-Fattah, 2020).
Chemical Synthesis and Characterization
Hydrazides and Carbothioamides : The optimization of detection ranges for hydrazides and carbothioamides by HPLC-ECI-MS has been explored. This research is critical for understanding the pharmacokinetics of compounds containing these functionalities, potentially aiding in the development of new drugs (Varynskyi, 2018).
Macrocycles from Triazines : Research into the synthesis of macrocycles derived from substituted triazines, including those with morpholine groups, offers insights into the structural versatility and potential applications of triazine-based compounds in medicinal chemistry and material science (Yepremyan et al., 2018).
properties
IUPAC Name |
1-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)amino]-3-(4-ethoxyphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N8O3S/c1-2-31-16-5-3-15(4-6-16)21-20(32)26-25-17-22-18(27-7-11-29-12-8-27)24-19(23-17)28-9-13-30-14-10-28/h3-6H,2,7-14H2,1H3,(H2,21,26,32)(H,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVZSYQLYCIPVSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=S)NNC2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N8O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,6-dimorpholino-1,3,5-triazin-2-yl)-N-(4-ethoxyphenyl)hydrazinecarbothioamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.